Cas no 2137591-74-1 (Benzoic acid, 2-fluoro-5-[(methylamino)sulfonyl]-, sodium salt (1:1))

• Product Name: Benzoic acid, 2-fluoro-5-[(methylamino)sulfonyl]-, sodium salt (1:1)
• CAS No: 2137591-74-1
• MF: C₈H₉FNNaO₄S
• MW: 257.214535474777
• CID: 5901953
• PubChem ID: 132343863
• Update Time: 2025-06-13

Benzoic acid, 2-fluoro-5-[(methylamino)sulfonyl]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-5-[(methylamino)sulfonyl]-, sodium salt (1:1)
• 2137591-74-1
• EN300-735947
• sodium 2-fluoro-5-(methylsulfamoyl)benzoate

• Inchi： 1S/C8H8FNO4S.Na.H/c1-10-15(13,14)5-2-3-7(9)6(4-5)8(11)12;;/h2-4,10H,1H3,(H,11,12);;
• InChI Key： MSIBVXLAIFWNPD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(F)=C(C(=O)O)C=1)(=O)(=O)NC.[NaH]

Computed Properties

• Exact Mass: 254.99775132g/mol
• Monoisotopic Mass: 254.99775132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7Ų

Additional information on Benzoic acid, 2-fluoro-5-[(methylamino)sulfonyl]-, sodium salt (1:1)

Benzoic acid, 2-fluoro-5-[(methylamino)sulfonyl]-, sodium salt (1:1) and its Applications in Modern Chemical Biology

Benzoic acid, 2-fluoro-5-[(methylamino)sulfonyl]-, sodium salt (1:1) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, identified by the CAS number 2137591-74-1, represents a convergence of fluorine chemistry and sulfonamide functionality, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of Benzoic acid, 2-fluoro-5-[(methylamino)sulfonyl]-, sodium salt (1:1) incorporates a fluorine atom at the 2-position of the benzene ring, which is known to enhance metabolic stability and binding affinity. Additionally, the presence of a sulfonamide group at the 5-position introduces a polar and charged moiety, facilitating interactions with biological targets. The sodium salt form further enhances solubility, making this compound more amenable for various biochemical applications.

In recent years, there has been a surge in research focusing on the development of fluorinated sulfonamides as pharmacophores. These compounds have shown promise in modulating enzyme activity and receptor binding, making them attractive candidates for drug discovery. The fluorine atom in Benzoic acid, 2-fluoro-5-[(methylamino)sulfonyl]-, sodium salt (1:1) not only improves lipophilicity but also participates in weak hydrogen bonding interactions, which are crucial for achieving high selectivity in drug design.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Studies have demonstrated that fluorinated sulfonamides can inhibit key enzymes involved in tumor proliferation and angiogenesis. For instance, derivatives of Benzoic acid, 2-fluoro-5-[(methylamino)sulfonyl]-, sodium salt (1:1) have been investigated for their ability to block the activity of tyrosine kinases, which are overexpressed in many cancer cells. The combination of fluorine and sulfonamide moieties provides a dual mechanism of action, enhancing therapeutic efficacy.

The role of fluorine in medicinal chemistry extends beyond simple lipophilicity enhancement. Fluorine atoms can also influence electronic properties and steric hindrance at binding sites, leading to more potent and selective drug candidates. In the context of Benzoic acid, 2-fluoro-5-[(methylamino)sulfonyl]-, sodium salt (1:1), the electron-withdrawing nature of fluorine helps to stabilize negative charges on adjacent atoms, which is particularly important for charged biological targets such as ion channels and receptors.

Recent advancements in computational chemistry have further accelerated the design and optimization of compounds like Benzoic acid, 2-fluoro-5-[(methylamino)sulfonyl]-, sodium salt (1:1). Molecular modeling techniques have enabled researchers to predict binding affinities and metabolic stability with high accuracy. This has allowed for the rapid screening of large libraries of fluorinated sulfonamides, identifying promising candidates for further experimental validation.

The sulfonamide group in Benzoic acid, 2-fluoro-5-[(methylamino)sulfonyl]-, sodium salt (1:1) also plays a critical role in its biological activity. Sulfonamides are well-known for their ability to interact with enzymes through hydrogen bonding and electrostatic interactions. This makes them effective scaffolds for designing inhibitors targeting various metabolic pathways. For example, sulfonamides have been widely used in the development of antibiotics and anti-inflammatory drugs.

In conclusion, Benzoic acid, 2-fluoro-5-[(methylamino)sulfonyl]-, sodium salt (1:1), with its CAS number 2137591-74-1, represents a promising compound in the realm of chemical biology. Its unique structural features make it an excellent candidate for further exploration in drug discovery and therapeutic development. As research continues to uncover new applications for fluorinated sulfonamides, compounds like this are poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.